Cas no 25322-68-3 (Polyethylene Glycol)

Peg300 (polyethylene glycol 300), a neutral polymer with a molecular weight of 300, is a water-soluble \ low immunogenic and biocompatible polymer formed by ethylene glycol repeat units

Polyethylene Glycol structure

Product Name:Polyethylene Glycol

CAS No:25322-68-3

Molecular Formula:H₂O(C₂H₄O)

Molecular Weight:

MDL:MFCD00081839

CID:52703

PubChem ID:24852060

Polyethylene Glycol Properties

Names and Identifiers

- CARBOWAX BRAND POLYETHYLENE
- PEG
- PEG200
- Polyethylene oxide
- Polyethylene Glycol 6000
- Polyethylene Glycol 400
- Polyethylene Glycol 300
- Polyethylene Glycol 200
- Polyethylene Glycol 600
- Polyethylene Glycol 4000
- Polyethylene Glycol 2000
- Polyethylene glycol
- ETHYLENE GLYCOL
- Kollisolv PEG 300
- PEG#1540
- PEG1000
- PEG200、300、400、600、800、1000、1500
- PEG-600
- Poly(ethylene glycol)
- Poly(ethylene Glycol) ~1000
- Poly(ethylene Glycol) ~200
- Poly(ethylene Glycol) ~2000
- Poly(ethylene Glycol) ~400
- Poly(ethylene Glycol) ~600
- Poly(ethylene Glycol) ~6000
- Poly(ethyleneglycol),averageM.W.100010GR
- Poly(ethyleneglycol),averageM.W.1500100GR
- Poly(ethyleneglycol),averageM.W.2001LT
- Poly(ethyleneglycol),averageM.W.2005LT
- Poly(ethyleneglycol),averageM.W.30010LT
- Poly(ethyleneglycol),averageM.W.3001LT
- Poly(ethyleneglycol),averageM.W.3002.5LT
- Poly(ethyleneglycol),averageM.W.4001LT
- Poly(ethyleneglycol),averageM.W.4005LT
- Poly(ethyleneglycol),averageM.W.600010GR
- Poly(ethyleneglycol),averageM.W.6005LT
- Poly(ethyleneoxide)
- Poly(ethyleneoxide),approx.M.W.100,0005GR
- Poly(ethyleneoxide),approx.M.W.200,000250GR
- Poly(ethyleneoxide),approx.M.W.200,0005GR
- Poly(ethyleneoxide),approx.M.W.300,000250GR
- Poly(ethyleneoxide),approx.M.W.300,0005GR
- Poly(ethyleneoxide),approx.M.W.600,000250GR
- Poly(ethyleneoxide),approx.M.W.600,000500GR
- Poly(ethyleneoxide),approx.M.W.600,0005GR
- Poly(ethyleneoxide),approx.M.W.900,000100GR
- Poly(ethyleneoxide),approx.M.W.900,000500GR
- Poly(ethyleneoxide),approx.M.W.900,0005GR
- Polyethylene glycol 800
- POLYETHYLENE GLYCOL 8000
- POLYETHYLENE GLYCOL(RG)
- Tetraethylene glycol
- Polyethylene Glycol 3350
- 150
- 1500
- 200
- 400
- 4000
- 6000
- 8000
- AQUACIDE III
- CARBOWAX
- CARBOWAX 1000
- CARBOWAX 1450
- CARBOWAX 20M
- CARBOWAX 3350
- CARBOWAX 400
- CARBOWAX 4000
- CARBOWAX, POLYETHYLENE GLYCOL 1000
- CARBOWAX, POLYETHYLENE GLYCOL 1450
- CARBOWAX, POLYETHYLENE GLYCOL 200
- CARBOWAX, POLYETHYLENE GLYCOL 300
- CARBOWAX, POLYETHYLENE GLYCOL 3350
- CARBOWAX, POLYETHYLENE GLYCOL 400
- Glycol
- -hydroxy-
- Poly(oxy-1,2-ethanediyl), α-hydro-&#969
- peg 1500
- Macrogol 400
- Macrogol 300
- Macrogol 1000
- PEO
- Macrogol 4,000
- Macrogol 6,000
- Macrogol 20,000
- Macrogol 35,000
- Lutrol® E 300
- Lutrol® E 400
- PEG 300
- PEG 400
- PEG 4000
- PEG 6000
- PEG 600
- PEG 2000
- PEG 200
- poly(ethyleneglycol)
- PEG-1000
- PEG300
- PEG3000
- PEG30000
- PEG45000
- peg 50000
- Macrogol 4000
- PolyethyleneGlycol
- 1,2-Propanediol
- Poly(ethylene glycol) 200
- Polyethylene glycol,average Mn 8000
- Poly(ethylene glycol); PEG1540
- Poly(ethylene oxide)
- Polyethylene Glycol Solution
- 1,2-ethanediol,homopolymer
- 2-ethanediyl),.alpha.-hydro-.omega.-hydroxy-Poly(oxy-1
- Alcox E 160
- Alcox E 30
- alcoxe30
- Poly(ethylene oxide),approx. M.W. 600,000
- Poly(ethylene oxide),approx. M.W. 200,000
- Poly(ethylene oxide),approx. M.W. 900,000
- +Expand
- MDL： MFCD00081839
- InChIKey： LYCAIKOWRPUZTN-UHFFFAOYSA-N
- Inchi： 1S/C2H6O2/c3-1-2-4/h3-4H,1-2H2
- SMILES： OC{-}CO{+n}[H]

Computed Properties

Exact Mass: 62.036779
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 62.036779
Heavy Atom Count: 4
Complexity: 6
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -1.4
Surface Charge: 0
Topological Polar Surface Area: 40.5

Experimental Properties

Merck: 7568
Refractive Index: n20/D 1.4539
Water Partition Coefficient: Soluble in water.
Boiling Point: >250°C
Melting Point: 52.0 to 56.0 deg-C
Vapor Pressure: <0.01 mmHg ( 20 °C)
Flash Point: Fahrenheit: 444.2 ° f
Celsius: 229 ° c
Solubility: H2O: 50 mg/mL, clear, colorless
Color/Form: ~50% in H2O
Color/Form: waxy solid
PH: 5.5-7.0 (25℃, 50mg/mL in H2O)
Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
Solubility: Soluble in water.
Sensitiveness: Hygroscopic
Density: 1.0845 g/mL at 70 °C
1.0689 g/mL at 90 °C

Polyethylene Glycol Security Information

Symbol: GHS06 GHS08 GHS09
RTECS：TQ4050000
WGK Germany：1
Safety Term：S24/25
Safety Instruction： 36/37-45-61
Risk Phrases：R36/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H302-H311-H373-H411
Warning Statement： P273-P280-P301+P312+P330-P302+P352+P312-P391-P501
Storage Condition：2-8°C
Risk Phrases： 23/24/25-33-52/53
Signal Word：Danger
TSCA：Yes
FLUKA BRAND F CODES：3-9

Polyethylene Glycol Customs Data

HS CODE：39072011

Polyethylene Glycol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
Ambeed	A939875-25g	Ethylene glycol polymer average Mn 1500	25322-68-3	average Mn 6000	25g	$6.0	2024-07-20
Apollo Scientific	OR1064-50g	Poly(ethylene oxide)	25322-68-3		50g	£50.00	2024-07-20
Oakwood	102172-5g	Polyethylene glycol 200	25322-68-3		5g	$10.00	2024-07-19

Polyethylene Glycol Synthesis

Synthetic Circuit 1

25322-68-3

106-89-8

80-05-7

25322-68-3

106-89-8

80-05-7

Reaction Conditions

1.1 Solvents: 1-Methoxy-2-propanol ; rt → 70 °C
1.2 Catalysts: Boron trifluoride etherate ; 3 h, 70 °C; 70 °C; 70 °C → 95 °C; 9 h, 95 °C; 95 °C → 60 °C

Reference

Preliminary Results on Preparation and Performance of a Self-Emulsifying Waterborne Epoxy Curing Agent at Room Temperature

Pi, Zhenzhen; Deng, Changyu; Pan, Hongmei; Pei, Kemei, Polymers (Basel, 2023, 15(7),